Olodaterol hydrochloride

• CAS No.: 869477-96-3
• Product Name: Olodaterol hydrochloride
• Molecular Formula: C21H27ClN2O5
• Molecular Weight: 422.9 g/mol
• IUPAC Name: 6-hydroxy-8-[(1R)-1-hydroxy-2-[[1-(4-methoxyphenyl)-2-methylpropan-2-yl]amino]ethyl]-4H-1,4-benzoxazin-3-one;hydrochloride
• Standard InChI: InChI=1S/C21H26N2O5.ClH/c1-21(2,10-13-4-6-15(27-3)7-5-13)22-11-18(25)16-8-14(24)9-17-20(16)28-12-19(26)23-17;/h4-9,18,22,24-25H,10-12H2,1-3H3,(H,23,26);1H/t18-;/m0./s1
• Standard InChIKey: KCEHVJZZIGJAAW-FERBBOLQSA-N
• Isomeric SMILES: CC(C)(CC1=CC=C(C=C1)OC)NC[C@@H](C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl
• SMILES: CC(C)(CC1=CC=C(C=C1)OC)NCC(C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl
• Canonical SMILES: CC(C)(CC1=CC=C(C=C1)OC)NCC(C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl
• Description: Olodaterol hydrochloride, also known as BI 1744, is a hydrochloride obtained by combining olodaterol with one equivalent of hydrochloric acid. Olodaterol is a novel, long-acting beta2-adrenergic agonist (LABA) that exerts its pharmacological effect by binding and activating beta2-adrenergic receptors located primarily in the lungs. Like all β adrenoreceptor agonists, olodaterol mimics the effect of epinephrine at β2 receptors in the lung, which causes the bronchi to relax and reduces their resistance to airflow. Olodaterol is a nearly full β2 agonist, having 88% intrinsic activity compared to the gold standard isoprenaline/isoproterenol). Its half maximal effective concentration (EC50) is 0.1 nM. It has a higher in vitro selectivity for β2 receptors than the related drugs formoterol and salmeterol: 241-fold versus β1 and 2299-fold versus β3 adrenergic receptors.
• Purity: 98%
• Synonyms: 6-hydroxy-8-(1-hydroxy-2-((2-(4-methoxyphenyl)-1,1-dimethylethyl)amino)ethyl)-2H-1,4-benzoxazin-3(4H)-one; BI 1744 CL; BI-1744 CL; olodaterol; Striverdi Respimat
• Reference: 1. Buhl R, Maltais F, Abrahams R, Bjermer L, Derom E, Ferguson G, Fležar M, Hébert J, McGarvey L, Pizzichini E, Reid J, Veale A, Grönke L, Hamilton A, Korducki L, Tetzlaff K, Waitere-Wijker S, Watz H, Bateman E. Tiotropium and olodaterol fixed-dose combination versus mono-components in COPD (GOLD 2-4). Eur Respir J. 2015 Apr;45(4):969-79. doi: 10.1183/09031936.00136014. Epub 2015 Jan 8. Erratum in: Eur Respir J. 2015 Jun;45(6):1763. PMID: 25573406; PMCID: PMC4391658.; ; 2. Singh D, Ferguson GT, Bolitschek J, Grönke L, Hallmann C, Bennett N, Abrahams R, Schmidt O, Bjermer L. Tiotropium + olodaterol shows clinically meaningful improvements in quality of life. Respir Med. 2015 Oct;109(10):1312-9. doi: 10.1016/j.rmed.2015.08.002. Epub 2015 Aug 12. PMID: 26320402.; ; 3. Cazzola M, Rinaldi B, Lucà G, Ora J. Olodaterol for the treatment of asthma. Expert Opin Investig Drugs. 2016 Jul;25(7):861-6. doi: 10.1080/13543784.2016.1188078. Epub 2016 May 23. PMID: 27170011.; ; 4. Ramadan WH, Kabbara WK, Abilmona RM. Olodaterol for the treatment of chronic obstructive pulmonary disease. Am J Health Syst Pharm. 2016 Aug 1;73(15):1135-43. doi: 10.2146/ajhp150364. Epub 2016 Jun 28. PMID: 27354040.; ; 5. Melani AS. Olodaterol for the treatment of chronic obstructive pulmonary disease: a narrative review. Expert Opin Pharmacother. 2018 Oct;19(14):1603-1611. doi: 10.1080/14656566.2018.1518431. Epub 2018 Oct 12. PMID: 30311516.
• PubChem Compound: 11711522
• Last Modified: Nov 11 2021